Hexabromoethane

Specification

• CAS No.: 594-73-0
• Molecular Formula: C2Br6
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 1,1,1,2,2,2-hexabromoethane
• Standard InChI: InChI=1S/C2Br6/c3-1(4,5)2(6,7)8
• Standard InChI Key: POJPQMDDRCILHJ-UHFFFAOYSA-N
• SMILES: C(C(Br)(Br)Br)(Br)(Br)Br
• Canonical SMILES: C(C(Br)(Br)Br)(Br)(Br)Br

Introduction

Hexabromoethane (C₂Br₆) is a fully brominated hydrocarbon known for its high bromine content and stability under various conditions. This compound has been studied for its unique chemical properties and behavior under thermal and radiation stress. Below is a detailed analysis of its identity, properties, and key research findings.

Physical and Chemical Properties

• Thermal Stability: Decomposes upon heating to form tetrabromoethylene (C₂Br₄).

• Radiation Sensitivity: Degrades when exposed to ionizing radiation, releasing bromine radicals.

• Crystalline Structure: Solid-state configuration contributes to its stability in ambient conditions.

Radiation-Induced Behavior and Research Findings

Studies on hexabromoethane have focused on its interaction with gamma radiation and implications for nuclear chemistry:

Key Findings from Gamma Irradiation Studies:

• Pre-Irradiation Effects: Exposure to gamma rays before neutron activation enhances thermal annealing of recoil bromine-82 atoms.

• Dose-Rate Dependency:

  • Higher-intensity pre-irradiation promotes defect interaction, improving annealing efficiency.

  • Post-irradiation (radiation annealing) shows greater effectiveness at lower intensities.

• Defect Dynamics: Radiation creates trapped defects with varied activation energies, influencing recoil atom behavior.

Table 2: Radiation Effects on Hexabromoethane

Condition	Observed Effect
Pre-irradiation (10⁶ r/hr)	Increased thermal annealing efficiency
Post-irradiation	Intensity inversely affects annealing

Industrial and Research Applications

• Radiolysis Studies: Used to investigate recoil halogen behavior in organic matrices.

• Stability Benchmark: Serves as a model compound for studying radiation resistance in brominated hydrocarbons.